Cas no 22607-11-0 (2,5-Dimethyl-3,4-hexanediol)

• Product Name: 2,5-Dimethyl-3,4-hexanediol
• CAS No: 22607-11-0
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 2659780
• PubChem ID: 552199
• Update Time: 2024-02-29

2,5-Dimethyl-3,4-hexanediol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylhexane-3,4-diol
• 2,5-Dimethyl-3,4-hexanediol
• diisopropylglycol
• 3,4-Hexanediol, 2,5-dimethyl-
• UEGKGPFVYRPVCC-UHFFFAOYSA-N
• meso-2,5-Dimethyl-3,4-hexanediol
• 2,5-Dimethyl-3,4-hexanediol, meso

• Inchi： 1S/C8H18O2/c1-5(2)7(9)8(10)6(3)4/h5-10H,1-4H3
• InChI Key： UEGKGPFVYRPVCC-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C(C)C)O

Computed Properties

• Exact Mass: 146.130679813g/mol
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols